7-[3-(3-hydroxy-3-methylbutyl)benzoyl]-2,7-diazaspiro[4.4]nonane-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound belongs to a class of spiro heterocycles, which are of significant interest due to their diverse biological activities and potential applications in medicinal chemistry. The specific structure mentioned suggests a complex molecular architecture that could offer unique chemical and physical properties.
Synthesis Analysis
The synthesis of related diazaspiro nonane derivatives often involves spiro heterocyclization reactions. For example, Silaichev et al. (2013) described the synthesis of ethyl 4-aroyl-1,6-diaryl-3-hydroxy-2-oxo-8-phenyl-1,7-diazaspiro[4.4]nona-3,6,8-triene-9-carboxylates through a reaction involving 4,5-diaroyl-1-aryl-1H-pyrrole-2,3-diones and ethyl 3-amino-3-phenylprop-2-enoate (Silaichev, Kudrevatykh, Slepukhin, & Maslivets, 2013).
Molecular Structure Analysis
The molecular and crystalline structures of derivatives are often determined by X-ray analysis, providing insights into their three-dimensional conformations. This analytical technique is crucial for understanding the stereochemistry and molecular interactions within the compound.
Chemical Reactions and Properties
The chemical reactivity of such compounds can be complex, involving various nucleophiles and electrophiles. Studies, such as those on the reactivity of diazaspiro[4.5]decane derivatives, highlight the role of key structural elements in mediating chemical transformations (Oh & Kohn, 1992).
Physical Properties Analysis
Physical properties, including solubility, melting point, and crystal structure, are influenced by the molecular structure. For instance, the study of the structure-property relationship of diazaspiro[4.4]nonane derivatives by Lazic et al. (2017) employed experimental and theoretical methods to characterize the compounds (Lazic et al., 2017).
Mechanism of Action
Future Directions
properties
IUPAC Name |
7-[3-(3-hydroxy-3-methylbutyl)benzoyl]-2,7-diazaspiro[4.4]nonane-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O4/c1-18(2,25)7-6-13-4-3-5-14(10-13)16(23)21-9-8-19(12-21)11-15(22)20-17(19)24/h3-5,10,25H,6-9,11-12H2,1-2H3,(H,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQIZCHHRBKLOHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC1=CC(=CC=C1)C(=O)N2CCC3(C2)CC(=O)NC3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.